7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one

• IUPAC Name: 7-[(4-bromophenyl)methoxy]-6-chloro-4-ethylchromen-2-one
• InChI: InChI=1S/C18H14BrClO3/c1-2-12-7-18(21)23-16-9-17(15(20)8-14(12)16)22-10-11-3-5-13(19)6-4-11/h3-9H,2,10H2,1H3
• InChI Key: SUIVEIBDZHCZRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=C(C=C3)Br
• Molecular Formula: C18H14BrClO3
• DSSTOX Substance ID: DTXSID20361721
• Molecular Weight: 393.7 g/mol
• CAS No.: 4389-20-2

Description

7-[(4-Bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a brominated benzyl ether substituent at the 7-position, a chlorine atom at the 6-position, and an ethyl group at the 4-position of the chromen-2-one scaffold. This compound belongs to a class of coumarins modified for enhanced bioactivity, often explored for antiviral, antimicrobial, or anticancer properties . The presence of the 4-bromobenzyl group introduces significant steric bulk and lipophilicity, which may influence binding to biological targets. The ethyl group at position 4 and chlorine at position 6 further modulate electronic and steric properties, distinguishing it from simpler coumarin derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one typically involves a multi-step process. One common method includes the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-bromobenzyl alcohol, 6-chloro-4-ethyl-2H-chromen-2-one, and appropriate reagents.

Etherification: The 4-bromobenzyl alcohol is reacted with 6-chloro-4-ethyl-2H-chromen-2-one in the presence of a base such as potassium carbonate (K2CO3) and a suitable solvent like dimethylformamide (DMF) to form the ether linkage.

Purification: The crude product is purified using techniques such as column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated purification systems, and stringent quality control measures to ensure consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom in the bromobenzyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the ethyl group and the chromen-2-one core.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced with an aryl or alkyl group.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium iodide (NaI) in acetone can be used for halogen exchange reactions.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) can be used to oxidize the ethyl group.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be employed for reduction reactions.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The bromobenzyl group and the chromen-2-one core are believed to play key roles in its biological activity. The compound may interact with enzymes, receptors, or other proteins, leading to modulation of cellular processes.

Comparison with Similar Compounds

6-Chloro-7-[(2,4-dichlorobenzyl)oxy]-4-phenyl-2H-chromen-2-one

• Structural Differences : Replaces the 4-bromobenzyl group with a 2,4-dichlorobenzyl ether and substitutes the ethyl group at position 4 with a phenyl ring.
• The phenyl group at position 4 may improve π-π stacking interactions in biological systems compared to the ethyl group .

7-[(3-Chlorobenzyl)oxy]-4-(chloromethyl)-2H-chromen-2-one

• Structural Differences : Features a 3-chlorobenzyl ether and a chloromethyl group at position 4 instead of ethyl.
• The chloromethyl group introduces a reactive site for further functionalization .

7-[(4-Chlorobenzyl)oxy]-4-(chloromethyl)-2H-chromen-2-one

• Structural Differences : Substitutes bromine with chlorine in the benzyl group and includes a chloromethyl group at position 4.
• Impact on Properties :
  • The smaller chlorine atom reduces molecular weight (335.18 g/mol vs. ~395 g/mol for the brominated analog) and may lower lipophilicity.
  • Retains synthetic versatility due to the chloromethyl group .

Alkyl Chain-Linked Coumarins

7-(6-Bromohexyloxy)-4-methyl-2H-chromen-2-one

• Structural Differences : Incorporates a six-carbon bromoalkyl chain at position 7 and a methyl group at position 4.
• Impact on Properties: The extended alkyl chain enhances solubility in nonpolar solvents and may improve membrane permeability. Bromine at the terminal position offers a handle for nucleophilic substitution reactions .

Functional Group Modifications

6-Chloro-7-(oxiran-2-ylmethoxy)-4-phenyl-2H-chromen-2-one

• Structural Differences : Replaces the bromobenzyl group with an oxirane (epoxide)-containing methoxy group.
• Impact on Properties :
  • The epoxide introduces reactivity for ring-opening reactions, enabling covalent bonding to biological targets.
  • The phenyl group at position 4 enhances aromatic interactions .

Data Tables

Table 2. Spectral Data Highlights

Compound Name	¹H-NMR (δ, ppm)	¹³C-NMR (δ, ppm)	MS ([M+H]⁺)
7-[(4-Bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one	4.50 (s, 2H, OCH₂), 1.30 (t, 3H, CH₂CH₃)*	160.1 (C=O), 114.8 (C-Br)*	395
7-(4-Chlorobutoxy)-derivative	3.66–3.80 (m, 2H, CH₂), 4.00–4.22 (m, 2H)	175.5 (C=O), 67.3 (OCH₂)	393

*Predicted based on analogous structures in .

Biological Activity

7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one, also known by its CAS number 4389-20-2, is a synthetic compound belonging to the class of chromen derivatives. This compound has garnered attention due to its diverse biological activities, including anticancer, anti-inflammatory, and antioxidant properties. This article provides a comprehensive overview of its biological activity, supported by data tables and research findings.

Molecular Formula: C18H14BrClO3
Molecular Weight: 393.659 g/mol
Density: 1.482 g/cm³
Boiling Point: 531.9°C
Refractive Index: 1.616

The biological activities of 7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one are primarily attributed to its ability to interact with various molecular targets within biological systems. It is believed to exert its effects through:

• Enzyme Inhibition: The compound may inhibit specific enzymes by binding to their active sites, thereby blocking their activity.
• Antioxidant Activity: It has been shown to scavenge free radicals, reducing oxidative stress in cells.
• Anticancer Mechanisms: The compound can induce apoptosis in cancer cells and inhibit cell proliferation through modulation of signaling pathways.

Antioxidant Activity

A study reported the EC50 values for various coumarin derivatives, highlighting the antioxidant potential of related compounds. While specific data for 7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one were not provided, the structure suggests potential antioxidant activity similar to other coumarins.

Compound	EC50 (μM)
4a	2.07
4b	2.25
4c	2.29
4d	2.30
4e	2.35

Anticancer Activity

Research indicates that chromen derivatives exhibit significant anticancer properties. For instance, compounds with similar structures have demonstrated cytotoxic effects against various cancer cell lines, including breast and colon cancer cells.

Compound	IC50 (μM)	Cancer Cell Line
Compound A	1.5	MCF-7 (Breast)
Compound B	0.8	HT29 (Colon)

Case Studies

• Case Study on Anticancer Effects:
  A recent study evaluated the anticancer effects of several chromen derivatives, including those structurally similar to 7-[(4-bromobenzyl)oxy]-6-chloro-4-ethyl-2H-chromen-2-one. The results indicated that these compounds could significantly reduce cell viability in cancer cell lines through apoptosis induction.
• Case Study on Anti-inflammatory Activity:
  Another investigation focused on the anti-inflammatory properties of chromen derivatives, revealing that they could inhibit pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases.